4-[4-(Difluoromethyl)imidazol-1-yl]benzoic acid

• IUPAC Name: 4-[4-(difluoromethyl)imidazol-1-yl]benzoic acid
• InChI: InChI=1S/C11H8F2N2O2/c12-10(13)9-5-15(6-14-9)8-3-1-7(2-4-8)11(16)17/h1-6,10H,(H,16,17)
• InChI Key: FMBRCWUKMXKUQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)N2C=C(N=C2)C(F)F
• Molecular Formula: C11H8F2N2O2
• Molecular Weight: 238.19 g/mol
• CAS No.: 2248327-69-5

Description

“4-[4-(Difluoromethyl)imidazol-1-yl]benzoic acid” is a chemical compound that has been used in the synthesis of new coordination frameworks. It is also known as “4-(Imidazol-1-yl)benzoic acid” and has a molecular formula of C10H8N2O2.

Synthesis Analysis

This compound has been used in the hydrothermal synthesis of new two- and three-dimensional transition-metal–organic frameworks. These frameworks, namely, [Ni(imbz)2]n (1), [Cu(imbz)2·4H2O]n (2), where imbz = 4-(imidazole-1-yl)-benzoic acid, have been structurally determined.

Molecular Structure Analysis

The molecular structure of this compound has been determined through single-crystal X-ray diffraction analysis. Compound 1 is a 2-D (4, 4)-network framework consisting of a square grid with dimensions of ca. 11.4158 (11) × 11.4158 (11) Å, and compound 2 exhibits a 3-D framework encapsulating four guest solvent waters.

Chemical Reactions Analysis

The compound exhibits tunable photoluminescences upon thermochromisms. Upon heating, the compounds undergo color changes from blue to green (for 1) and dark blue to light blue (for 2) accompanied by a reduction or disappearance of the fluorescent intensities.

Physical and Chemical Properties Analysis

The compound has a molecular formula of C10H8N2O2 and an average mass of 188.183 Da. It is highly soluble in water and other polar solvents.

Mechanism of Action

While the specific mechanism of action for “4-[4-(Difluoromethyl)imidazol-1-yl]benzoic acid” is not mentioned in the search results, it’s worth noting that imidazole-containing compounds have a broad range of chemical and biological properties. They have been used in the development of new drugs and show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.